N-cyclopentyl-3-(dimethylamino)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide

• IUPAC Name: N-cyclopentyl-3-(dimethylamino)-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H25F3N4O/c1-25(2)17-9-5-6-15(14-17)19(28)27(16-7-3-4-8-16)13-12-26-11-10-18(24-26)20(21,22)23/h5-6,9-11,14,16H,3-4,7-8,12-13H2,1-2H3
• InChI Key: IXGHRRPRYDWBAO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N(CCN2C=CC(=N2)C(F)(F)F)C3CCCC3
• Molecular Formula: C20H25F3N4O
• Molecular Weight: 394.4 g/mol

Description

The compound “N-cyclopentyl-3-(dimethylamino)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical chemistry. The molecule also contains a cyclopentyl group, a dimethylamino group, and a trifluoromethyl group attached to a pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzamide group would likely contribute to the compound’s rigidity, while the cyclopentyl group could introduce some flexibility. The trifluoromethyl group on the pyrazole ring could influence the compound’s electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The benzamide group might undergo reactions typical of amides, such as hydrolysis. The trifluoromethyl group is generally considered stable and unreactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the trifluoromethyl group could increase the compound’s lipophilicity and metabolic stability.

Scientific Research Applications

Polymer Chemistry and Copolymerization

• DMAPMA has been studied in radical copolymerizations with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene. . This behavior is not adequately described by comonomer reactivity ratios, highlighting the unique nature of DMAPMA-based copolymers.

Anti-Tubercular Agents

• Researchers have designed and synthesized novel substituted DMAPMA derivatives for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. .

Chemical Reactivity and Building Blocks

• N,N-dimethyl enaminones, including DMAPMA, serve as versatile building blocks for various heterocyclic derivatives. .

Viscosity Modifiers for Lubricating Oils

• DMAPMA-containing copolymers are effective dispersants and viscosity modifiers for lubricating oils. .

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The study and application of this compound could be a promising area of research, particularly if it shows beneficial biological or pharmacological effects. Future work could involve detailed studies of its synthesis, properties, and potential uses.